molecular formula C13H14BrN3 B1653955 4-(6-Bromo-[1,8]naphthyridin-2-yl)piperidine CAS No. 206997-17-3

4-(6-Bromo-[1,8]naphthyridin-2-yl)piperidine

Cat. No. B1653955
CAS RN: 206997-17-3
M. Wt: 292.17
InChI Key: VOOUZYITSFNEPV-UHFFFAOYSA-N
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Description

4-(6-Bromo-[1,8]naphthyridin-2-yl)piperidine is a useful research compound. Its molecular formula is C13H14BrN3 and its molecular weight is 292.17. The purity is usually 95%.
BenchChem offers high-quality 4-(6-Bromo-[1,8]naphthyridin-2-yl)piperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(6-Bromo-[1,8]naphthyridin-2-yl)piperidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

206997-17-3

Product Name

4-(6-Bromo-[1,8]naphthyridin-2-yl)piperidine

Molecular Formula

C13H14BrN3

Molecular Weight

292.17

IUPAC Name

6-bromo-2-piperidin-4-yl-1,8-naphthyridine

InChI

InChI=1S/C13H14BrN3/c14-11-7-10-1-2-12(17-13(10)16-8-11)9-3-5-15-6-4-9/h1-2,7-9,15H,3-6H2

InChI Key

VOOUZYITSFNEPV-UHFFFAOYSA-N

SMILES

C1CNCCC1C2=NC3=NC=C(C=C3C=C2)Br

Canonical SMILES

C1CNCCC1C2=NC3=NC=C(C=C3C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of bromide 3-4 (3.5 g, 8.92 mmol), CH2Cl2 (20 ml) and TFA (10 ml) was stirred for 1.0 h. The reaction was concentrated and then azeotroped with toluene. The residue was dissolved in 1N NaOH and then extracted with CHCl3. The CHCl3 portion was washed with brine, dried (MgSO4) and concentrated providing amine 3-5 as a brown solid.
Name
bromide
Quantity
3.5 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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